Cas no 52605-52-4 (1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine Hydrochloride)

• Product Name: 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine Hydrochloride
• CAS No: 52605-52-4
• MF: C₁₃H₁₉Cl₃N₂
• MW: 309.662360429764
• MDL: MFCD00067039
• CID: 56276
• PubChem ID: 87566603
• Update Time: 2025-11-05

1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine hydrochloride
• 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine monohydrochloride
• 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazinehydrochloride
• 2692F180CJ
• 1-(3-chloropropyl)-4-(3-chlorophenyl)piperazine hydrochloride
• Piperazine, 1-(3-chlorophenyl)-4-(3-chloropropyl)-, monohydrochloride
• 1-(3-chlorophenyl)-4-(3-chloropropyl) piperazine hydrochloride
• JVLRNANYLVRULL-UHFFFAOYSA-N
• Trazodone Impurity F
• PubChem8595
• DSSTox_RID_97435
• DSSTox_CID_31
• BP-12834
• PIPERAZINE, 1-(3-CHLOROPHENYL)-4-(3-CHLOROPROPYL)-, HYDROCHLORIDE (1:1)
• DTXCID0031550
• 1-(3-Chlorophenyl)-4-(3-chloroproyl)piperazine hydrochloride
• 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazinium chloride
• 52605-52-4
• UNII-2692F180CJ
• W-105809
• A824629
• AS-13192
• EN300-7357003
• SCHEMBL1254640
• W-106421
• C1608
• DTXSID9057761
• EINECS 258-038-0
• NCGC00262916-01
• CAS-52605-52-4
• 1-(3-chlorophenyl)-4-(3-chloropropyl)piperazine;hydrochloride
• MFCD00067039
• Q27254074
• CS-W009317
• AKOS015897793
• AMY3600
• Tox21_113914
• Z3071317850
• AC-7638
• FT-0605822
• CHEMBL3186498
• 1-(3-Chlorophenyl)-4-(3-chloropropyl)-piperazine hydrochloride
• EC 258-038-0
• 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine monohydrochloride, 97%
• DB-018500
• 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine, HCl
• 57059-62-8
• 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine Hydrochloride

• MDL： MFCD00067039
• Inchi： 1S/C13H18Cl2N2.ClH/c14-5-2-6-16-7-9-17(10-8-16)13-4-1-3-12(15)11-13;/h1,3-4,11H,2,5-10H2;1H
• InChI Key： JVLRNANYLVRULL-UHFFFAOYSA-N
• SMILES： ClCCCN1CCN(C2C=CC=C(C=2)Cl)CC1.Cl

Computed Properties

• Exact Mass: 308.06100
• Monoisotopic Mass: 308.061382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: powder
• Melting Point: 198-203 °C (lit.)
• Boiling Point: 395.8 °C at 760 mmHg
• Flash Point: 193.2 °C
• PSA: 6.48000
• LogP: 3.89580
• Solubility: Not determined

1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine Hydrochloride

Comprehensive Overview of 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine Hydrochloride (CAS No. 52605-52-4)

1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine Hydrochloride (CAS No. 52605-52-4) is a specialized chemical compound widely recognized in pharmaceutical and biochemical research. This piperazine derivative is characterized by its unique molecular structure, featuring a 3-chlorophenyl group and a 3-chloropropyl side chain, which contribute to its distinct physicochemical properties. Researchers and industry professionals frequently explore its applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and receptor modulation studies.

The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental protocols. Recent advancements in neuropharmacology have sparked renewed interest in piperazine-based compounds, with CAS 52605-52-4 being a subject of studies focusing on neurotransmitter regulation and ligand-receptor interactions. Its mechanism of action often involves serotonergic and dopaminergic pathways, aligning with current trends in mental health research and neurological disorder therapeutics.

From a synthetic chemistry perspective, 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine Hydrochloride serves as a versatile intermediate. Its chlorinated aromatic and aliphatic components allow for further functionalization, enabling the creation of novel analogs. This adaptability is particularly valuable in structure-activity relationship (SAR) studies, where minor structural modifications can significantly alter biological activity. The compound's high purity grade (often ≥98%) ensures reproducibility in research, addressing a critical demand in preclinical development.

In analytical applications, CAS 52605-52-4 is frequently utilized as a reference standard in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) methodologies. Its well-defined spectral properties, including UV absorption maxima and fragmentation patterns, facilitate accurate compound identification and quantification. These features make it indispensable in quality control laboratories and method validation protocols for related compounds.

The growing emphasis on personalized medicine and targeted therapy has further elevated the relevance of 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine Hydrochloride. Researchers investigating GPCR (G-protein coupled receptor) signaling often incorporate this compound in their screening libraries due to its potential allosteric modulation capabilities. Additionally, its role in enzyme inhibition assays contributes to the understanding of metabolic pathways and drug-drug interactions.

From a regulatory standpoint, proper handling and storage of 52605-52-4 are essential to maintain its integrity. Standard protocols recommend storage in cool, dry conditions (typically 2-8°C) within airtight containers to prevent degradation. These precautions align with good laboratory practices (GLP) and ensure consistent performance in experimental settings.

Emerging discussions in green chemistry have also examined the environmental profile of chlorinated piperazine derivatives. While 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine Hydrochloride demonstrates valuable research applications, the scientific community continues to explore eco-friendly synthetic routes and biodegradation mechanisms for such compounds. This dual focus on utility and sustainability reflects contemporary priorities in chemical innovation.

In conclusion, 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine Hydrochloride (CAS No. 52605-52-4) represents a multifaceted tool in modern scientific research. Its applications span medicinal chemistry, neurobiology, and analytical science, with ongoing studies uncovering new potential uses. As research trends evolve toward precision medicine and multi-target drug design, this compound's significance in pharmacophore development and mechanistic studies is likely to grow further.